3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development engaged in the structural elucidation and characterization of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid. It provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra, a robust experimental protocol for data acquisition, and the foundational scientific principles underpinning the spectral interpretation.

Introduction: The Structural Significance of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid is a heterocyclic aromatic compound featuring a pyridine-2-carboxylic acid moiety substituted with a 3,4-dimethylphenyl group at the 3-position. The spatial arrangement and electronic environment of the hydrogen and carbon atoms within this molecule give rise to a unique NMR fingerprint. Accurate interpretation of its ¹H and ¹³C NMR spectra is crucial for confirming its identity, assessing its purity, and understanding its chemical behavior. This guide provides a predictive analysis of the spectra, grounded in established principles of NMR spectroscopy, to aid in these endeavors.

Predicted ¹H and ¹³C NMR Spectra

Table 1: Predicted ¹H NMR Spectral Data for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Chemical Shift (δ) in ppm	Multiplicity	Integration	Assignment
~13.0 - 14.0	Singlet (broad)	1H	Carboxylic acid proton (-COOH)
~8.6 - 8.7	Doublet of doublets	1H	H-6 (Pyridine ring)
~7.8 - 7.9	Doublet of doublets	1H	H-4 (Pyridine ring)
~7.4 - 7.5	Doublet of doublets	1H	H-5 (Pyridine ring)
~7.2 - 7.3	Doublet	1H	H-5' (Phenyl ring)
~7.1 - 7.2	Doublet of doublets	1H	H-6' (Phenyl ring)
~7.0 - 7.1	Singlet	1H	H-2' (Phenyl ring)
~2.3	Singlet	3H	Methyl protons (-CH₃ at C-3')
~2.2	Singlet	3H	Methyl protons (-CH₃ at C-4')

Table 2: Predicted ¹³C NMR Spectral Data for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Chemical Shift (δ) in ppm	Assignment
~168 - 170	Carboxylic acid carbon (-COOH)
~150 - 152	C-2 (Pyridine ring)
~148 - 150	C-6 (Pyridine ring)
~138 - 140	C-4 (Pyridine ring)
~137 - 139	C-3' (Phenyl ring)
~136 - 138	C-4' (Phenyl ring)
~135 - 137	C-1' (Phenyl ring)
~130 - 132	C-3 (Pyridine ring)
~129 - 131	C-6' (Phenyl ring)
~127 - 129	C-5' (Phenyl ring)
~125 - 127	C-2' (Phenyl ring)
~124 - 126	C-5 (Pyridine ring)
~19 - 21	Methyl carbon (-CH₃ at C-3')
~18 - 20	Methyl carbon (-CH₃ at C-4')

Scientific Rationale for Spectral Predictions

The predicted chemical shifts are based on the electronic environment of each nucleus. The electron-withdrawing nature of the carboxylic acid group and the nitrogen atom in the pyridine ring deshields the adjacent protons and carbons, causing them to resonate at higher chemical shifts (downfield).[3] Conversely, the electron-donating methyl groups on the phenyl ring cause a slight shielding effect on the phenyl protons and carbons.[2]

The multiplicity of the signals in the ¹H NMR spectrum is determined by the number of neighboring protons (n+1 rule). For instance, the pyridine protons are expected to show doublet of doublets splitting patterns due to coupling with their two non-equivalent neighboring protons. The methyl protons are expected to be singlets as they have no adjacent protons.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, the following detailed experimental protocol is recommended.[4]

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that fully dissolves the compound. Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are suitable choices for this type of molecule.[5] The choice of solvent can slightly influence the chemical shifts.[3]

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of a reference standard, such as tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0.00 ppm for both ¹H and ¹³C NMR spectra.

• Filtration: Filter the solution through a small plug of glass wool into a clean and dry 5 mm NMR tube to remove any particulate matter.

NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').[4]

• Number of Scans (NS): 16 to 64 scans are typically sufficient to achieve a good signal-to-noise ratio.[4]

• Relaxation Delay (D1): A relaxation delay of 1-2 seconds is generally adequate.[4]

• Acquisition Time (AQ): Approximately 2-4 seconds.[4]

• Spectral Width (SW): A spectral width of about 16 ppm is appropriate for most organic molecules.[4]

¹³C NMR Acquisition Parameters:

• Pulse Sequence: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').[4]

• Number of Scans (NS): A higher number of scans (e.g., 1024 or more) is required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Relaxation Delay (D1): A relaxation delay of 2-5 seconds is recommended to ensure full relaxation of the carbon nuclei.

• Acquisition Time (AQ): Approximately 1-2 seconds.

• Spectral Width (SW): A spectral width of about 200-250 ppm is typically used for ¹³C NMR.

Data Processing and Analysis

• Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain NMR spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to obtain pure absorption peaks.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Reference the spectrum by setting the TMS signal to 0.00 ppm.

• Integration: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons corresponding to each signal.

• Peak Picking: Identify and label the chemical shift of each peak in both the ¹H and ¹³C spectra.

Visualization of Workflow and Molecular Structure

To facilitate a clear understanding of the experimental process and the structural assignments, the following diagrams are provided.

Caption: General workflow for NMR analysis from sample preparation to structural confirmation.

Caption: Molecular structure with annotated protons for ¹H NMR assignment. (Note: A placeholder image is used in the DOT script; in a real scenario, this would be the chemical structure image).

Conclusion

This technical guide provides a comprehensive overview of the ¹H and ¹³C NMR spectral data for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid. By combining predictive analysis with a detailed experimental protocol, this document serves as a valuable resource for the unambiguous structural characterization of this compound. The principles and methodologies outlined herein are broadly applicable to the NMR analysis of other complex organic molecules in the fields of chemical research and drug development.

References

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thermodynamic stability of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

An In-Depth Technical Guide to the Thermodynamic Stability of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Abstract

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life. This technical guide provides a comprehensive framework for evaluating the , a molecule of interest in contemporary drug discovery, potentially as a Retinoic acid receptor-related orphan receptor-γt (ROR-γt) modulator.[1][2][3] This document, intended for researchers, scientists, and drug development professionals, details a multi-faceted approach, integrating experimental thermal analysis, forced degradation studies under ICH guidelines, and predictive computational modeling. By explaining the causality behind experimental choices and providing detailed, self-validating protocols, this guide serves as an authoritative resource for establishing a complete stability profile of this and related compounds.

Introduction: The Critical Role of Thermodynamic Stability in Drug Development

In pharmaceutical sciences, the journey from a promising lead compound to a marketable drug is contingent upon a rigorous characterization of its physicochemical properties. Among the most critical of these is thermodynamic stability, which dictates how a drug substance withstands various environmental factors over time.[4]

Defining Thermodynamic and Kinetic Stability

Thermodynamic stability refers to the state of a system at its lowest energy level, or equilibrium. An unstable compound, from a thermodynamic perspective, has a high Gibbs free energy and will tend to decompose into lower-energy products. Kinetic stability, conversely, relates to the rate at which this decomposition occurs. A compound can be thermodynamically unstable but kinetically stable if the activation energy for its degradation is very high. This guide focuses on assessing the inherent thermodynamic vulnerabilities of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid.

Implications of Instability: Efficacy, Safety, and Shelf-life

The chemical stability of a pharmaceutical molecule is a primary concern as it directly impacts the safety and efficacy of the drug product.[4] Degradation can lead to:

• Loss of Potency: A decrease in the concentration of the API, rendering the drug less effective.

• Formation of Toxic Degradants: Degradation products may have their own pharmacological or toxicological profiles, posing a safety risk to the patient.

• Altered Bioavailability: Changes in physical form (e.g., crystal structure) can affect solubility and absorption.

• Reduced Shelf-Life: The time frame during which a drug product is expected to remain within its approved specifications.[4]

Introduction to 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid: Structure and Potential Applications

3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid belongs to the class of pyridine carboxylic acid derivatives, a scaffold known for its wide-ranging biological activities and presence in numerous approved drugs.[5][6] The pyridine ring is electron-deficient and capable of forming hydrogen bonds and π-π stacking interactions, while the carboxylic acid group provides polarity and can coordinate with metal ions, making it a valuable feature for enzyme inhibition.[5] Molecules with similar structures have been investigated as ROR-γt inverse agonists, a target for treating Th17 cell-mediated autoimmune diseases like psoriasis.[1][2][3] Understanding the stability of this specific compound is therefore crucial for its potential development as a therapeutic agent.

Physicochemical Characterization

A thorough understanding of the fundamental physicochemical properties is a prerequisite for any stability assessment.

Synthesis and Purification

While specific synthetic routes for this exact molecule are not widely published, a plausible approach involves a cross-coupling reaction followed by hydrolysis.

Caption: Simplified synthetic workflow for the target compound.

Purification would typically be achieved via column chromatography followed by recrystallization. Purity and identity must be confirmed using High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).

Solid-State Properties

The solid-state form of an API can significantly influence its stability, solubility, and manufacturability.

• 2.2.1 Polymorphism and its Impact on Stability : Polymorphs are different crystalline forms of the same compound. They can have distinct melting points, solubilities, and stabilities. The most thermodynamically stable form is generally desired for development.

• 2.2.2 Experimental Protocol: Polymorph Screening using Differential Scanning Calorimetry (DSC) : DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7] It is a primary tool for identifying melting points and solid-state phase transitions.

  Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan.

  • Sealing: Hermetically seal the pan to prevent mass loss during heating.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

  • Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge (e.g., 50 mL/min) from ambient temperature to a temperature above the expected melting point.

  • Data Analysis: Analyze the resulting thermogram for endothermic events (melting, phase transitions) and exothermic events (crystallization, decomposition). The onset temperature of the melting peak is typically reported as the melting point.

Solubility and pKa

The aqueous solubility and ionization constant (pKa) of a drug are critical determinants of its absorption and distribution. The carboxylic acid and pyridine nitrogen moieties of the target molecule will have distinct pKa values, influencing its charge and solubility at different pH levels. This is crucial for designing dissolution media and understanding pH-dependent degradation.

Experimental Assessment of Thermodynamic Stability

A combination of thermal analysis and stress testing provides a comprehensive picture of a compound's stability.

Thermal Analysis Techniques

• 3.1.1 Thermogravimetric Analysis (TGA) : TGA measures the change in mass of a sample as a function of temperature.[7][8] It is used to determine thermal stability and decomposition profiles.[7] A significant mass loss indicates decomposition.

  Step-by-Step Protocol for TGA Analysis:

  • Sample Preparation: Place 5-10 mg of the sample onto the TGA balance pan.

  • Instrument Setup: Tare the balance and place the sample in the furnace.

  • Thermal Program: Heat the sample at a controlled rate (e.g., 10 K/min) in a defined atmosphere (e.g., nitrogen) to a high temperature (e.g., 600 °C).[9]

  • Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of the first major mass loss step is a key indicator of thermal stability.[9] The derivative of the TGA curve (DTG) can help identify distinct decomposition events.[9]

• 3.1.2 Differential Scanning Calorimetry (DSC) : Beyond polymorph screening, DSC can detect decomposition, which often appears as a broad, exothermic event immediately following the melt.[9] Comparing DSC and TGA data helps to distinguish between melting (an endotherm in DSC with no mass loss in TGA) and decomposition (often an exotherm in DSC with simultaneous mass loss in TGA).[7][9]

Forced Degradation Studies (Stress Testing)

Forced degradation, or stress testing, is a regulatory requirement designed to identify likely degradation products, establish degradation pathways, and validate the stability-indicating nature of analytical methods.[4][10] These studies deliberately expose the drug substance to conditions more severe than accelerated stability testing.[4] The International Council for Harmonisation (ICH) guideline Q1A(R2) provides the framework for these studies.[11]

• 3.2.1 Experimental Design : The goal is to achieve 5-20% degradation of the active ingredient to ensure that degradation products are formed at detectable levels.[11] Key stress conditions include:

  • Hydrolytic Degradation: Testing in acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and neutral (e.g., water) conditions.

  • Oxidative Degradation: Exposure to an oxidizing agent (e.g., 3% H₂O₂).

  • Photolytic Degradation: Exposing the solid or solution to a combination of UV and visible light as specified by ICH Q1B.

  • Thermal Degradation: Heating the solid and/or solution at elevated temperatures (e.g., 60-80 °C).

• 3.2.2 Step-by-Step Protocol for a Forced Degradation Study :

  • Preparation: Prepare stock solutions of the API in a suitable solvent (e.g., acetonitrile/water).

  • Stress Application: For each condition, mix the API stock with the stressor (acid, base, oxidant) or expose it to the stress condition (heat, light). Include a control sample (API in solvent without stressor).

  • Time Points: Sample the reactions at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralization: For acid and base hydrolysis samples, neutralize them before analysis to prevent further degradation.

  • Analysis: Analyze all samples by a stability-indicating HPLC-UV method. Quantify the parent drug and detect any degradation products that form.

  • Mass Balance: Ensure that the sum of the assay of the parent drug and the areas of the degradation products remains close to 100% of the initial value.

  • Degradant Identification: Use Liquid Chromatography-Mass Spectrometry (LC-MS/MS) to obtain mass information and fragmentation patterns for the elucidation of degradant structures.[10]

Caption: Logic for combining experimental and computational stability data.

Data Interpretation and Reporting

All quantitative data should be summarized for clear interpretation and comparison.

Tabular Summary of Stability Data

Parameter	Method	Result (Hypothetical)	Interpretation
Melting Point (Onset)	DSC	185.2 °C	Indicates a crystalline solid with a defined melting point.
Decomposition Temp (T_onset)	TGA	210.5 °C	Thermally stable up to this temperature under an inert atmosphere.
Forced Degradation
Acid Hydrolysis (0.1M HCl, 80°C, 24h)	HPLC	12.5% degradation; 1 major degradant (DP1)	Susceptible to degradation under strong acidic and thermal stress.
Base Hydrolysis (0.1M NaOH, RT, 8h)	HPLC	8.2% degradation; 1 major degradant (DP2)	Moderately susceptible to basic conditions.
Oxidation (3% H₂O₂, RT, 24h)	HPLC	18.7% degradation; 2 major degradants (DP3, DP4)	Highly susceptible to oxidation. Formulation may require an antioxidant.
Photostability (ICH Q1B)	HPLC	< 2.0% degradation	Photostable in the solid state.
Thermal (Solid, 80°C, 72h)	HPLC	< 1.0% degradation	Solid form is thermally stable under these conditions.

Conclusion and Future Directions

This guide outlines a robust, multi-pronged strategy for assessing the . The combination of thermal analysis, comprehensive forced degradation studies, and computational modeling provides the necessary data to understand its intrinsic stability, predict its degradation pathways, and inform its development. Based on hypothetical data, the molecule shows susceptibility primarily to oxidative and strong hydrolytic stress. This information is critical for guiding formulation scientists in developing a stable dosage form, for example, by including antioxidants or controlling the pH of a liquid formulation. It also provides the foundation for selecting appropriate packaging and defining storage conditions and shelf life, all of which are essential for regulatory documentation. [4][10]

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Protocols & Analytical Methods

Application Note: High-Fidelity Suzuki-Miyaura Synthesis of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic Acid

Target Audience: Process chemists, medicinal chemists, and drug discovery professionals. Content Focus: Mechanistic rationale, reaction optimization, and self-validating experimental protocols.

Strategic Route Design & Mechanistic Rationale

The synthesis of 3-arylpyridine-2-carboxylic acids presents a unique set of chemical challenges. Direct C–H arylation or cross-coupling of unprotected 3-halopicolinic acids is historically hindered by the zwitterionic nature of the substrate and its strong N,O-bidentate chelation potential. The proximity of the pyridine nitrogen and the free carboxylate group can tightly sequester palladium catalysts, stalling the catalytic cycle and leading to poor conversions ()[1].

To bypass this catalyst poisoning, robust medicinal chemistry campaigns consistently employ a protection-coupling-deprotection sequence. By transiently masking the carboxylic acid as a methyl ester, the anionic oxygen's coordinating ability is eliminated, allowing the Suzuki-Miyaura coupling to proceed with high turnover frequencies ()[2]. This strategy has been successfully deployed in the synthesis of complex clinical-stage inhibitors and viral polymerase targets ()[3].

Three-step synthetic workflow mitigating Pd-chelation via transient esterification.

Reaction Optimization & Quantitative Data

The choice of catalyst and base in Step 2 is the primary determinant of yield. The steric hindrance of the ortho-substituted pyridine ring requires a catalyst capable of accelerating reductive elimination. Table 1 summarizes the quantitative optimization data for the cross-coupling of methyl 3-bromopicolinate with (3,4-dimethylphenyl)boronic acid.

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling Conditions

Entry	Catalyst (5 mol%)	Base (2.5 eq)	Solvent System (0.2 M)	Temp (°C)	Yield (%)	Mechanistic Causality / Observation
1	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	90	45	Monodentate ligands suffer from slow reductive elimination; high protodeboronation observed.
2	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	62	Good conversion, but biphasic emulsion makes catalyst removal and workup difficult.
3	Pd(dppf)Cl₂·CH₂Cl₂	K₂CO₃	1,4-Dioxane/H₂O (4:1)	90	88	Optimal. Large bite-angle bidentate ligand prevents pyridine chelation. Clean phase separation.
4	Pd(dppf)Cl₂·CH₂Cl₂	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	90	85	Comparable yield to Entry 3, but significantly less cost-effective for scale-up.

Self-Validating Experimental Protocols

Step 1: Carboxylate Masking (Esterification)

Objective: Convert 3-bromopyridine-2-carboxylic acid to methyl 3-bromopicolinate to prevent N,O-chelation of palladium.

• Reaction Setup: To a 500 mL round-bottom flask, add 3-bromopyridine-2-carboxylic acid (10.0 g, 49.5 mmol) and anhydrous methanol (100 mL). Slowly add concentrated H₂SO₄ (2.0 mL) dropwise while stirring.

• Execution: Equip the flask with a reflux condenser and heat to 80 °C for 16 hours.

• Workup: Concentrate the mixture in vacuo to remove ~80% of the methanol. Dilute the residue with ethyl acetate (150 mL) and carefully neutralize by adding saturated aqueous NaHCO₃ until CO₂ evolution ceases (pH ~8). Extract the aqueous layer with EtOAc (2 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Causality & Self-Validation: Fischer esterification is an equilibrium process; utilizing methanol as the solvent drives the reaction forward. Validation Check: TLC (Hexanes/EtOAc 3:1) will show the complete disappearance of the baseline starting material and the appearance of a fast-moving UV-active spot (R_f ~ 0.6). Expected Yield: 9.8 g (92%), off-white solid.

Step 2: Suzuki-Miyaura Cross-Coupling

Objective: Form the C–C bond utilizing a bidentate palladium catalyst.

• Reaction Setup: In a 250 mL Schlenk flask, combine methyl 3-bromopicolinate (5.0 g, 23.1 mmol), (3,4-dimethylphenyl)boronic acid (4.16 g, 27.7 mmol, 1.2 eq), and K₂CO₃ (7.98 g, 57.7 mmol, 2.5 eq).

• Degassing: Add a mixture of 1,4-Dioxane (80 mL) and deionized H₂O (20 mL). Sparge the biphasic mixture with N₂ gas for 15 minutes to remove dissolved oxygen.

• Catalyst Addition: Quickly add Pd(dppf)Cl₂·CH₂Cl₂ (0.94 g, 1.15 mmol, 0.05 eq) under a positive stream of N₂. Heat the vigorously stirred mixture to 90 °C for 12 hours.

• Workup: Cool to room temperature. Filter the mixture through a short pad of Celite to remove palladium black, washing with EtOAc (100 mL). Separate the layers, wash the organic phase with water and brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc 9:1 to 4:1).

• Causality & Self-Validation: Degassing is critical to prevent the homocoupling of the boronic acid and the oxidation of the active Pd(0) species. Validation Check: The reaction mixture will transition from an initial red/orange suspension (Pd(II) precatalyst) to a dark brown/black solution, indicating successful reduction to the active Pd(0) catalytic species. Expected Yield: 4.9 g (88%), pale yellow oil.

Step 3: Saponification (Deprotection)

Objective: Unmask the carboxylic acid to yield the final pharmacophore.

• Reaction Setup: Dissolve methyl 3-(3,4-dimethylphenyl)picolinate (4.5 g, 18.6 mmol) in a solvent mixture of THF (40 mL) and Methanol (20 mL).

• Execution: Add a solution of LiOH·H₂O (2.34 g, 55.8 mmol, 3.0 eq) in H₂O (20 mL). Stir the homogeneous mixture at room temperature for 4 hours.

• Workup: Concentrate the mixture in vacuo to remove the organic solvents. Dilute the remaining aqueous phase with H₂O (30 mL) and wash with diethyl ether (20 mL) to remove any non-polar impurities.

• Isoelectric Precipitation: Cool the aqueous layer in an ice bath. Slowly add 1M HCl dropwise under vigorous stirring until the pH reaches exactly 3.5–4.0. Filter the resulting white precipitate, wash with cold water, and dry under high vacuum.

• Causality & Self-Validation: LiOH is selected over NaOH/KOH to prevent harsh degradation of the pyridine core. Validation Check: The precipitation pH is highly sensitive. If the pH drops below 2.0, the pyridine nitrogen will protonate, forming a highly water-soluble hydrochloride salt, which will pull your product back into the aqueous phase and destroy your isolated yield. Expected Yield: 4.0 g (95%), white crystalline solid.

The Catalytic Cycle & Mechanistic Pitfalls

Understanding the catalytic cycle is essential for troubleshooting. The reaction initiates via the Oxidative Addition of the C–Br bond to the active Pd(0) species. The aqueous base serves a dual purpose: it neutralizes the hydrobromic acid byproduct and coordinates with the boronic acid to form a nucleophilic boronate ate-complex. This activated boronate facilitates the critical Transmetalation step, transferring the 3,4-dimethylphenyl group to the palladium center. Finally, the bulky dppf ligand forces the two aryl groups together, accelerating Reductive Elimination to release the product and regenerate Pd(0).

Suzuki-Miyaura catalytic cycle highlighting the critical transmetalation step.

References

• Ti-Promoted Pd- and Fe-Catalyzed Regiodivergent C–H Arylation of Pyridines. Organic Letters (ACS Publications).[Link]

• Discovery and SAR of 5-(3-Chlorophenylamino)benzo[c][2,6]naphthyridine-8-carboxylic Acid (CX-4945), the First Clinical Stage Inhibitor of Protein Kinase CK2 for the Treatment of Cancer. Journal of Medicinal Chemistry (ACS Publications).[Link]

• DNA-Encoded Library Screen Identifies Novel Series of Respiratory Syncytial Virus Polymerase Inhibitors. Journal of Medicinal Chemistry (ACS Publications).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges associated with this synthesis and improve your reaction yields and product purity.

Synthetic Strategies Overview

The synthesis of 3-aryl-pyridine-2-carboxylic acids, such as the target molecule, primarily involves the formation of a carbon-carbon bond between the C3 position of a pyridine-2-carboxylic acid scaffold and an aryl group. The two most prominent and robust strategies for achieving this are the Suzuki-Miyaura cross-coupling reaction and Directed Ortho-Metalation (DoM).

• Suzuki-Miyaura Cross-Coupling : This is often the preferred method due to its high functional group tolerance and generally good yields.[1][2] The reaction typically involves coupling a 3-halopyridine-2-carboxylic acid (or its ester derivative) with (3,4-dimethylphenyl)boronic acid using a palladium catalyst.

• Directed Ortho-Metalation (DoM) : This strategy utilizes a directing group on the pyridine ring to selectively deprotonate the adjacent ortho position with a strong base, followed by quenching with an electrophile.[3] The carboxylic acid group at the C2 position can serve as an effective directing metalating group (DMG), enabling functionalization at the C3 position.[4]

This guide will focus primarily on troubleshooting the Suzuki-Miyaura coupling, as it is the more common approach, while also addressing the viability of DoM as an alternative.

Troubleshooting Guide: Common Experimental Issues

This section is formatted as a series of questions and answers to directly address specific problems you may encounter during the synthesis.

Question 1: My Suzuki-Miyaura coupling reaction has a very low yield. What are the most common causes and how can I optimize the reaction?

Low yields in Suzuki couplings, especially with heteroaromatic substrates, are a frequent issue. The problem can usually be traced back to one of three areas: the catalytic system, the quality of the reagents, or the reaction setup and conditions.

Answer: A systematic approach to troubleshooting is the most effective strategy.

1. Evaluate Your Catalytic System: The choice of palladium source, ligand, and base is critical and highly interdependent.[5] Pyridine-containing substrates can be challenging because the pyridine nitrogen can coordinate to the palladium center, potentially deactivating the catalyst.[5][6]

• Palladium Source & Ligand: While standard catalysts like Pd(PPh₃)₄ can be effective, they may not be optimal.[5] If you see low conversion, consider screening other catalyst/ligand combinations. Modern Buchwald-type ligands or N-heterocyclic carbene (NHC) precatalysts often provide superior results for challenging couplings.[7][8]

• Aryl Halide Reactivity: The reactivity of the 3-halopyridine starting material follows the order I > Br > Cl. Chlorides are the least reactive and often require more active catalysts (specialized ligands) and harsher conditions to achieve good yields. If you are using a 3-chloro derivative, switching to the 3-bromo analogue can significantly improve results.[7]

• Base Selection: The base plays a crucial role in the transmetalation step. Common choices include K₂CO₃, K₃PO₄, and Cs₂CO₃. K₃PO₄ is often effective in preventing boronic acid decomposition.[5] Ensure the base is finely powdered and anhydrous, as clumps or moisture can lead to poor reproducibility.[6]

2. Verify Reagent Quality and Stability:

• Boronic Acid Integrity: Arylboronic acids are susceptible to degradation over time, particularly through protodeboronation, where the C-B bond is cleaved to replace the boronic acid group with a hydrogen atom.[5][7] This is exacerbated by moisture, high temperatures, and certain bases.[5] Always use fresh, high-purity (3,4-dimethylphenyl)boronic acid. Consider using more stable boronic esters, such as pinacol esters, if degradation is suspected.[6]

• Solvent Purity and Degassing: Solvents must be anhydrous and thoroughly degassed. The active Pd(0) catalyst is highly sensitive to oxygen, and failure to maintain an inert atmosphere is a primary cause of catalyst deactivation and reaction failure.[6][9] Sparge your solvents with argon or nitrogen for at least 30 minutes before use.

3. Optimize Reaction Conditions:

• Inert Atmosphere: The reaction must be performed under a strict inert atmosphere (argon or nitrogen). This involves using Schlenk techniques or a glovebox for the entire setup process.[5][6]

• Temperature: Suzuki couplings are typically heated (e.g., 80–100 °C).[5] However, excessively high temperatures can accelerate catalyst decomposition and protodeboronation.[5] If you suspect this is an issue, try running the reaction at a lower temperature for a longer period. Conversely, if the reaction is sluggish, a moderate increase in temperature may be beneficial.[9]

• Microwave Irradiation: Microwave-assisted synthesis can dramatically shorten reaction times and sometimes improve yields, even with lower catalyst loadings.[5]

Data Presentation: Optimizing Reaction Components

The following table summarizes common variables and suggested modifications for optimizing the Suzuki-Miyaura coupling.

Component	Standard Condition	Optimization Strategy	Rationale
Aryl Halide	3-Chloro-pyridine-2-COOH	Switch to 3-Bromo-pyridine-2-COOH	Increases reactivity of the oxidative addition step.[7]
Catalyst	Pd(PPh₃)₄ (2-5 mol%)	Screen Pd(dppf)Cl₂, Pd₂(dba)₃ with a Buchwald ligand.	Modern ligands can improve catalyst stability and turnover, especially for heteroaryl substrates.[5][7]
Base	K₂CO₃ (2-3 equiv.)	Try K₃PO₄ or Cs₂CO₃.	A stronger or different base can facilitate the transmetalation step and minimize side reactions.
Solvent	Dioxane/H₂O (4:1)	Try THF/H₂O or DMF/H₂O.[7][9]	Solvent can influence catalyst solubility and activity. Ensure it is rigorously degassed.[9]
Temperature	80-100 °C	Lower to 70 °C or increase to 120 °C (with caution).[9]	Balances reaction rate against reagent/catalyst decomposition.

Question 2: I'm observing significant side products in my reaction mixture. What are they and how can I minimize their formation?

Answer: Side product formation is a clear indicator that your reaction conditions are not optimal. The most common byproducts in a Suzuki coupling are from homocoupling and protodeboronation.

• Homocoupling: This is the formation of 3,3',4,4'-tetramethyl-1,1'-biphenyl (from two boronic acid molecules coupling) or a bipyridine (from two aryl halide molecules coupling). Boronic acid homocoupling is more common.

  • Cause: This often occurs when the transmetalation step is slow or the catalyst is not behaving as expected.

  • Solution: Ensure an efficient catalytic cycle. Using a slight excess (1.1–1.5 equivalents) of the aryl halide relative to the boronic acid can help minimize boronic acid homocoupling.[5]

• Protodeboronation: This results in the formation of 1,2-dimethylbenzene from your boronic acid.

  • Cause: As mentioned previously, this is due to the degradation of the boronic acid, often caused by excess water, non-optimal pH, or high temperatures.[5]

  • Solution: Use fresh boronic acid and ensure your base and solvents are anhydrous.[6] Using a boronic ester derivative can also increase stability.[6]

• Dehalogenation: This is the reduction of your starting 3-halopyridine to pyridine-2-carboxylic acid.

  • Cause: This can happen if the transmetalation step is too slow, allowing the intermediate palladium-aryl complex to undergo side reactions.[6]

  • Solution: Optimizing the base and ligand to accelerate transmetalation can mitigate this issue. Avoid bases that can potentially act as hydride donors.[6]

Question 3: My reaction is sluggish or fails to proceed to completion. How can I determine the point of failure?

Answer: A stalled reaction requires a logical diagnostic workflow. Before making significant changes, verify the fundamentals of your setup.

Mandatory Visualization: Troubleshooting Workflow

The diagram below outlines a systematic workflow for troubleshooting a low-yielding or stalled Suzuki coupling reaction.

Caption: Initial troubleshooting workflow for low-yield Suzuki coupling.

• Check the Inert Atmosphere: The Pd(0) catalyst is easily oxidized. Ensure all seals are tight and that a positive pressure of inert gas is maintained throughout the reaction.[6]

• Analyze Reagents: If possible, run an NMR on your starting materials to confirm their identity and purity. Boronic acid degradation is a common culprit.[6]

• Monitor the Reaction: Use TLC or LC-MS to track the consumption of starting materials. If the starting aryl halide is consumed but the yield is low, it points towards side reactions like homocoupling or product decomposition. If the starting material is largely unreacted, the issue is likely with catalyst activation or the oxidative addition step.

Frequently Asked Questions (FAQs)

Q: Is Directed Ortho-Metalation (DoM) a viable alternative for this synthesis?

A: Yes, DoM is a powerful and viable strategy. The carboxylic acid group at C2 is a known directing metalating group (DMG) that can direct a strong base to deprotonate the C3 position.[4] The resulting aryllithium intermediate can then react with an electrophile.

• Process: The reaction involves treating pyridine-2-carboxylic acid with a strong, hindered lithium amide base like LDA (lithium diisopropylamide) or LTMP (lithium 2,2,6,6-tetramethylpiperidide) at low temperatures (-78 °C) in an anhydrous ether solvent like THF.[4][10] Hindered bases are crucial to prevent competitive nucleophilic addition to the pyridine ring.[4][10]

• Challenges: The main challenge with this approach for your specific target is the subsequent introduction of the 3,4-dimethylphenyl group. Quenching the aryllithium intermediate directly with a corresponding electrophile (e.g., an aryl halide in a Negishi-type coupling) can be complex. The Suzuki coupling is generally more straightforward as the required building blocks (halopyridine and arylboronic acid) are more readily available and the reaction conditions are often more forgiving.

Q: Should I use the free carboxylic acid or an ester derivative of the 3-halopyridine as my starting material?

A: Both can work, and the choice depends on the specific protocol. Some Suzuki coupling conditions are compatible with the free carboxylic acid moiety.[1] However, the acidic proton can sometimes interfere with the basic conditions of the reaction or cause solubility issues. Using an ester (e.g., a methyl or ethyl ester) protects the carboxylic acid. This is a safe and common strategy. The ester can then be hydrolyzed back to the carboxylic acid in a final step.

Q: What is the best method for purifying the final product, 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid?

A: Purification will likely involve a combination of extraction and chromatography or recrystallization.

• Aqueous Workup: After the reaction is complete, a standard workup involves diluting the mixture with an organic solvent (like ethyl acetate) and washing with water and brine.[5] Since your product is a carboxylic acid, its solubility will be pH-dependent. You can use this to your advantage by performing an acid-base extraction. Basifying the aqueous layer will deprotonate the carboxylic acid, moving it into the aqueous phase and leaving non-acidic organic impurities behind. You can then re-acidify the aqueous layer and extract your product back into an organic solvent.

• Removal of Byproducts: The primary byproduct from the coupling reagent, boronic acid, can often be removed with the aqueous washes. Any dicyclohexylurea (DCU) from a reagent like DCC would be removed by filtration.[11]

• Final Purification:

  • Column Chromatography: Purification of the crude product by silica gel column chromatography is a standard method to isolate the pure compound.[5]

  • Recrystallization: If a solid crude product is obtained, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be a highly effective method for obtaining very pure material.

Experimental Protocols

Representative Protocol: Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline. Optimization of specific reagents, amounts, and temperatures may be required.

• Reaction Setup:

  • To a flame-dried Schlenk flask, add 3-bromo-pyridine-2-carboxylic acid (1.0 equiv.), (3,4-dimethylphenyl)boronic acid (1.2 equiv.), and finely powdered K₃PO₄ (3.0 equiv.).

  • Seal the flask with a septum, and then evacuate and backfill with argon gas. Repeat this cycle three times to ensure an inert atmosphere.[5]

• Solvent and Catalyst Addition:

  • Add degassed 1,4-dioxane and water (e.g., in a 4:1 ratio) via syringe. The solvent should be sparged with argon for at least 30 minutes prior to use.[5][9]

  • Under a positive flow of argon, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%) to the flask.

• Reaction Execution:

  • Heat the reaction mixture to 80–100 °C with vigorous stirring.

  • Monitor the reaction progress periodically by TLC or LC-MS until the starting aryl halide is consumed (typically 4-24 hours).

• Workup and Purification:

  • Cool the reaction to room temperature. Dilute with ethyl acetate and water.

  • Separate the organic layer. If the product has poor organic solubility, perform an acid-base extraction as described in the FAQ section.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography to yield the final product.

Mandatory Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Troubleshooting low yield in Suzuki coupling of chloropyrimidines - Benchchem.
• Troubleshooting guide for low yields in Suzuki coupling of Methyl 4-bromo-6-methylnicotin
• Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry - Reddit.
• DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIV
• Directed (ortho)
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Purity Analysis of Compounds Synthesized Using Pyridine-2-carboxylic Anhydride: A Compar
• Directed ortho metal
• ortho metal
• Synthesis of Formylphenylpyridinecarboxylic Acids Using Suzuki–Miyaura Coupling Reactions.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC.
• Suzuki–Miyaura Cross-Coupling of 2-Pyridyl Trimethylammonium Salts by N–C Activation Catalyzed by Air- and Moisture-Stable Pd–NHC Precatalysts: Application to the Discovery of Agrochemicals | Organic Letters - ACS Public
• An In-depth Technical Guide to Pyridine-2-carboxylic Anhydride: Synthesis, Reactivity, and Applic

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. uwindsor.ca [uwindsor.ca]
• 11. benchchem.com [benchchem.com]

purification techniques for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals tasked with the isolation and purification of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid .

Because this molecule features both a basic pyridine nitrogen and an acidic carboxylic acid at the 2-position (a picolinic acid core), it exhibits complex amphoteric behavior. The addition of the lipophilic 3,4-dimethylphenyl group further complicates standard workups. This guide provides field-proven troubleshooting, causal explanations, and validated protocols to ensure high-purity recovery.

Part 1: Physicochemical Profiling & Solvent Compatibility

To design a successful purification strategy, we must first understand the quantitative parameters dictating the molecule's behavior. The picolinic acid core dictates the ionization states, while the bi-aryl system drives organic solubility.

Parameter	Value	Impact on Purification Strategy
Molecular Weight	227.26 g/mol	Determines Mass Spectrometry (ESI+) target m/z [M+H]⁺ ≈ 228.
pKa1 (Carboxylic Acid)	~1.07[1]	Requires highly acidic conditions (pH < 1) for full protonation to the cationic state.
pKa2 (Pyridine Nitrogen)	~5.52[2]	Requires highly basic conditions (pH > 10) for full deprotonation to the anionic state.
Isoelectric Point (pI)	~3.30	The exact pH where the molecule exists as a neutral zwitterion, yielding minimum aqueous solubility.
LogP (Estimated)	2.5 – 3.0	High lipophilicity necessitates a high percentage of organic modifier during Reverse-Phase HPLC.

Part 2: Troubleshooting Guides & FAQs

Q1: During liquid-liquid extraction, my product forms an intractable emulsion or precipitates at the interface. What is happening? Cause: This is a classic zwitterion trap. At near-neutral pH (pH 3–5), 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid exists predominantly as a neutral zwitterion. In this state, the molecule is highly polar but carries a net-zero charge, making it poorly soluble in both water and standard organic solvents (like Ethyl Acetate or Dichloromethane), leading to interfacial precipitation. Solution: Force the molecule into a single ionization state. Extract the crude mixture into an aqueous base (pH > 10) to form the highly water-soluble sodium carboxylate salt. Wash with an organic solvent to remove lipophilic impurities, then carefully acidify the aqueous layer to exactly pH 3.3 to force precipitation.

Q2: I attempted normal-phase silica gel chromatography, but the product streaked severely and recovery was <20%. Why? Cause: Pyridine-2-carboxylic acids are notorious for irreversible binding on normal-phase silica. The carboxylic acid hydrogen-bonds strongly with free silanol groups, while the pyridine nitrogen chelates trace metal impurities (like iron or aluminum) inherent in standard silica gel. Solution: Abandon normal-phase silica. Switch to Reverse-Phase (C18) Flash Chromatography. If normal-phase is absolutely unavoidable, you must deactivate the silica by adding 1–2% Acetic Acid or Formic Acid to your eluent (e.g., DCM/MeOH/AcOH 90:9:1) to suppress ionization and outcompete silanol interactions.

Q3: My preparative HPLC fractions show severe peak tailing and inconsistent retention times. How can I resolve this? Cause: Peak tailing for amphoteric bi-aryl compounds on C18 columns stems from secondary electrostatic interactions between the basic pyridine nitrogen and unendcapped silanols on the stationary phase. Solution: Utilize a strong acidic modifier. Add 0.1% Trifluoroacetic acid (TFA) to both the aqueous and organic mobile phases. TFA protonates the pyridine ring and suppresses the ionization of the carboxylic acid, ensuring the molecule stays in a single uniform state, which drastically sharpens the peak.

Part 3: Standardized Experimental Protocols

Every protocol below is designed as a self-validating system, incorporating in-process checks to ensure the methodology is functioning as intended before proceeding to the next step.

Protocol A: Isoelectric Precipitation (IEP) and Acid-Base Workup

This protocol exploits the calculated isoelectric point to separate the target molecule from Suzuki coupling byproducts (e.g., homocoupled 3,4,3',4'-tetramethylbiphenyl and unreacted boronic acid).

• Alkaline Solubilization: Suspend the crude reaction mixture in a 1:1 biphasic mixture of Ethyl Acetate (EtOAc) and 1M NaOH (aq). Stir vigorously for 10 minutes. Validation check: Test the aqueous phase with pH paper to ensure pH > 10. The target is now a water-soluble sodium salt.

• Phase Separation & Washing: Transfer to a separatory funnel. Drain the aqueous layer into a clean flask. Extract the aqueous layer twice more with fresh EtOAc to remove lipophilic impurities. Discard the organic layers.

• Isoelectric Acidification: Transfer the aqueous layer to an Erlenmeyer flask equipped with a magnetic stirrer. Insert a calibrated pH meter probe. Slowly add 1M HCl dropwise until the pH reaches exactly 3.30 .

• Precipitation: As the pH approaches 3.3, the solution will turn cloudy as the zwitterion forms. Allow the suspension to stir at 4°C for 2 hours to maximize precipitation.

• Isolation: Isolate the solid via vacuum filtration (Büchner funnel). Wash the filter cake with ice-cold water (to remove NaCl) and a minimal amount of cold diethyl ether. Dry under high vacuum.

Protocol B: Reverse-Phase Preparative HPLC

For final polishing to >99% purity, RP-HPLC is required.

• Sample Preparation: Dissolve the precipitated solid from Protocol A in a minimal volume of DMSO. Validation check: Filter the solution through a 0.22 µm PTFE syringe filter to prevent column clogging.

• Column Selection: Mount a C18 Preparative column (e.g., 21.2 x 250 mm, 5 µm particle size).

• Mobile Phase Setup:

  • Solvent A: HPLC-grade Water + 0.1% TFA.

  • Solvent B: HPLC-grade Acetonitrile (MeCN) + 0.1% TFA.

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 20 minutes at a flow rate of 20 mL/min.

• Detection & Collection: Monitor UV absorbance at 254 nm. Collect fractions corresponding to the major peak. Validation check: Spot fractions on a TLC plate and visualize under short-wave UV to confirm peak boundaries.

• Lyophilization: Pool the pure fractions and freeze-dry (lyophilize) to obtain the final product as a TFA salt.

Part 4: Workflow Visualization

Purification workflow for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid.

References

• Bovine Metabolome Database. "Showing metabocard for Picolinic acid (BMDB0002243)". BovineDB. Available at:[Link]

• LookChem. "Cas 98-98-6, Picolinic acid Chemical Properties". LookChem Database. Available at: [Link]

• Royal Society of Chemistry. "Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid". RSC Advances. Available at:[Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Bovine Metabolome Database: Showing metabocard for Picolinic acid (BMDB0002243) [bovinedb.ca]

Technical Support Center: Preventing Thermal Decarboxylation of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic Acid

Welcome to the Technical Support Center for handling 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid . This picolinic acid derivative is notoriously unstable under thermal conditions, frequently frustrating drug development professionals by degrading into 3-(3,4-dimethylphenyl)pyridine (loss of CO₂) during routine synthesis.

This guide provides a mechanistic deep-dive, troubleshooting Q&As, and self-validating Standard Operating Procedures (SOPs) to help you preserve the integrity of your compound.

Mechanistic Deep-Dive: The "Why" Behind the Degradation

To stop decarboxylation, we must first understand the causality of the degradation. Pyridine-2-carboxylic acids undergo thermal decarboxylation via the [1].

When exposed to heat, the acid (or its zwitterionic form) spontaneously loses carbon dioxide to form a highly reactive pyridyl ylide (or carbene) intermediate, which is rapidly protonated to form the degraded 3-arylpyridine[1].

The 3-Aryl "Ortho-Effect": Your specific molecule, 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, is exceptionally prone to this degradation. The bulky 3,4-dimethylphenyl group at the 3-position creates a severe steric clash with the adjacent 2-carboxylic acid. To relieve this strain, the carboxyl group is forced out of coplanarity with the pyridine ring. This orthogonal geometry reduces the carbon-carbon bond order, drastically lowering the activation energy required to break the bond and release CO₂[2].

Furthermore, the rate of this decarboxylation is highly dependent on the protonation state of the molecule, reaching its absolute maximum at the isoelectric point (pH ~1–3) where the zwitterion concentration is highest[2][3].

Hammick decarboxylation pathway of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid.

Quantitative Risk Assessment

To design successful experiments, you must control the environment. The table below summarizes the kinetic risk of decarboxylation based on the predominant molecular species present under various conditions.

Table 1: Decarboxylation Kinetics by Environmental Condition

Environmental Condition	Predominant Species	Relative Decarboxylation Risk	Recommended Action
Aqueous, pH < 0	Protonated Pyridinium	Low	Safe for cold acidic workups.
Aqueous, pH 1–3	Zwitterion (Isoelectric)	Critical (Maximum Rate)	Avoid entirely. Do not heat or concentrate.
Aqueous, pH > 7	Carboxylate Anion	Moderate	Use caution; water bridges facilitate CO₂ loss.
Aprotic Solvent	Neutral Acid	Low (at RT)	Preferred for coupling reactions.
Temperature > 90 °C	Any	Exponentially High	Protect as ester before applying heat.

Troubleshooting Guide & FAQs

Q: I am observing a major mass peak of [M-44] during my Suzuki cross-coupling reaction at 90 °C. What is happening? A: The[M-44] peak corresponds to the exact mass of CO₂. At the elevated temperatures required for Suzuki couplings, your compound undergoes rapid Hammick decarboxylation. The basic aqueous conditions often used in these couplings (e.g., Na₂CO₃ in H₂O/Dioxane) further facilitate this by forming water-bridged transition states that lower the activation energy of the carboxylate anion[2]. Solution: You must mask the carboxylic acid as a methyl or benzyl ester prior to the cross-coupling step (See SOP 2).

Q: My product degrades during rotary evaporation after an aqueous workup, even though my water bath is only set to 45 °C. Why? A: If your aqueous workup leaves the product near its isoelectric point (pH 1–3), it exists predominantly as a zwitterion. The zwitterion is the most kinetically reactive species for decarboxylation[3]. Even mild heating (45 °C) under vacuum over an extended period will trigger degradation. Solution: Keep the rotary evaporator bath strictly below 30 °C. Alternatively, extract the product into an organic solvent at pH < 0 (where it is fully protonated and stable) to suppress zwitterion formation before concentration.

Q: Can I use microwave irradiation to speed up my amide coupling with this acid? A: No. Microwave irradiation creates localized superheating. Even if the bulk temperature reads 60 °C, localized hot spots will rapidly decarboxylate the 3-aryl picolinic acid. Stick to room-temperature activation methods (See SOP 1).

Validated Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems to ensure you do not lose your material to thermal degradation.

Decision workflow for processing 3-aryl picolinic acids to prevent thermal degradation.

SOP 1: Room-Temperature Amide Coupling (Direct Use)

Causality: By utilizing highly active coupling reagents (HATU) in aprotic solvents at 0 °C to room temperature, we completely bypass the thermal activation energy required for Hammick decarboxylation.

• Activation: Dissolve 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add N,N-Diisopropylethylamine (DIPEA, 2.5 eq). Cool the flask to 0 °C in an ice bath.

• Coupling Reagent Addition: Add HATU (1.1 eq) portion-wise. Stir for 15 minutes at 0 °C.

  • Self-Validation Checkpoint: Aliquot 1 µL of the reaction mixture into 1 mL of Methanol. Run LC-MS. You should observe the mass of the active ester intermediate. Ensure the [M-44] peak is absent.

• Amine Addition: Add your target amine (1.2 eq). Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 hours.

• Quench & Extract: Quench with ice-cold water. Extract with Ethyl Acetate (3x).

• Cold Wash: Wash the organic layer with cold 5% aqueous citric acid, followed by cold brine.

• Concentration: Dry over Na₂SO₄, filter, and concentrate on a rotary evaporator with the water bath set strictly to 25 °C .

SOP 2: Transient Esterification for High-Temperature Workflows

Causality: Converting the carboxylic acid to a methyl ester permanently prevents the formation of the zwitterionic species and blocks the proton-transfer step, shutting down the Hammick decarboxylation pathway even at elevated temperatures (>100 °C).

• Protection: Suspend the acid (1.0 eq) in a 4:1 mixture of DCM and Methanol. Cool to 0 °C.

• Esterification: Add TMS-diazomethane (2.0 M in hexanes) dropwise until a persistent pale yellow color remains and gas evolution ceases. Stir for 30 minutes at 0 °C.

  • Self-Validation Checkpoint: Run a TLC (10% MeOH in DCM). The baseline spot (free acid) must be completely consumed, replaced by a high-Rf spot (methyl ester). Do not proceed to heating if any free acid remains.

• High-Temp Reaction: Quench excess TMS-diazomethane with a drop of acetic acid, concentrate at 30 °C, and subject the resulting methyl ester to your required high-temperature reaction (e.g., Suzuki coupling at 100 °C).

• Deprotection (Saponification): To regenerate the acid post-reaction, dissolve the intermediate in THF/H₂O (3:1). Add LiOH·H₂O (2.0 eq). Stir at room temperature for 4 hours. Do not heat.

• Isolation: Cool to 0 °C. Carefully acidify to pH 3 using cold 1M HCl. Extract immediately into Ethyl Acetate to minimize the time the product spends in its unstable zwitterionic state.

References

• Hammick reaction - Wikipedia. Wikimedia Foundation. Retrieved from:[Link]

• Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution. II. Dunn, G. E., & Thimm, H. F. (1977). Canadian Journal of Chemistry. Retrieved from:[Link]

• Investigating the Mechanism of Heteroaromatic Decarboxylation Using Solvent Kinetic Isotope Effects and Eyring Transition-State Theory. Journal of Chemical Education - ACS Publications. Retrieved from:[Link]

Sources

• 1. Hammick reaction - Wikipedia [en.wikipedia.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Steric Hindrance in 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic Acid Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific synthetic roadblocks associated with 3-(3,4-dimethylphenyl)pyridine-2-carboxylic acid .

Diagnostic Overview

This molecule presents a severe synthetic challenge. The 2-carboxylic acid is flanked by the pyridine nitrogen on one side and a bulky 3,4-dimethylphenyl group at the ortho (3-) position. This creates a highly congested steric shield that physically blocks nucleophilic attack on the activated carbonyl intermediate. Furthermore, the pyridine nitrogen can coordinate with coupling reagents, leading to unwanted side reactions. To succeed, we must abandon standard protocols and rely on highly specialized activation chemistries.

Logic tree for selecting the optimal activation strategy based on nucleophile sterics.

Section 1: Amide Coupling Troubleshooting (FAQ)

Q1: Why do standard EDC/HOBt or DCC couplings fail completely with this substrate? A1: Carbodiimide-based reagents (EDC, DCC) initially form an O-acylisourea intermediate. In standard reactions, HOBt rapidly attacks this intermediate to form a stable active ester. However, the immense steric bulk of the 3-(3,4-dimethylphenyl) group physically blocks HOBt from approaching the carbonyl. Because the intermolecular attack is stalled, the O-acylisourea undergoes a rapid, irreversible intramolecular N-acyl shift, resulting in an unreactive N-acylurea byproduct.

Q2: What is the recommended coupling reagent for reacting this acid with primary amines? A2: Uronium-based reagents containing an HOAt (7-aza-1-hydroxybenzotriazole) leaving group, specifically HATU , are highly recommended 1. The critical advantage of HATU is the "7-aza effect" (anchimeric assistance). The nitrogen atom in the pyridine ring of the HOAt ester hydrogen-bonds with the incoming amine. This pre-organizes the transition state, effectively pulling the amine into the sterically hindered reaction center and accelerating aminolysis 1.

Quantitative Data: Coupling Reagent Efficacy for Hindered Picolinic Acids

Coupling Reagent	Active Intermediate	Relative Aminolysis Rate	Typical Yield	Primary Byproduct
EDC / HOBt	OBt Ester	Very Slow	< 20%	N-acylurea (Irreversible shift)
HATU	OAt Ester	Fast (7-Aza Effect)	75 - 85%	Tetramethylguanidinium (if excess amine)
COMU	Oxyma Ester	Fast	70 - 80%	Morpholine-derived byproducts
Ghosez's Reagent	Acyl Chloride	Very Fast	85 - 95%	N,N-Dimethylisobutyramide

Self-Validating Protocol 1: HATU-Mediated Amidation

Objective: Form an amide bond with a primary amine while ensuring complete activation before aminolysis. Causality Focus: Pre-activation is separated from aminolysis to ensure the bulky active ester forms completely before the amine is introduced, preventing the amine from attacking the HATU reagent directly.

• Activation: Dissolve 3-(3,4-dimethylphenyl)pyridine-2-carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (0.2 M). Add DIPEA (2.5 eq) dropwise at room temperature.

• Validation (Critical Step): Stir for 15 minutes. Do not add the amine. Remove a 5 µL aliquot, quench it in 100 µL of methanol, and analyze via LC-MS. You must observe the mass of the methyl ester (formed by MeOH trapping the active OAt ester). If unreacted starting material remains, the steric hindrance is preventing activation; elevate the temperature to 40°C for 30 minutes and re-test.

• Aminolysis: Once LC-MS confirms complete activation, add the primary amine (1.2 eq). Stir for 2–12 hours.

• Monitoring: Track the disappearance of the OAt ester intermediate via TLC or LC-MS.

Section 2: Extreme Steric Hindrance (Secondary/Deficient Amines)

Q3: HATU failed because my amine is also sterically hindered. What is the ultimate fallback? A3: When both the electrophile and nucleophile are sterically encumbered, even the HOAt-assisted transition state is too crowded. You must bypass active esters entirely and generate an acyl chloride. However, traditional reagents (thionyl chloride, oxalyl chloride) generate HCl, which protonates the pyridine ring and causes precipitation or degradation.

The solution is Ghosez's reagent (1-chloro-N,N,2-trimethylpropenylamine) 2. It operates under strictly neutral conditions, converting the hindered carboxylic acid directly into an acyl chloride in situ3. Because the acyl chloride is a much smaller and more reactive electrophile than an OAt ester, it easily accommodates the attack of bulky amines.

Mechanistic workflow for bypassing steric hindrance using Ghosez's reagent.

Self-Validating Protocol 2: In Situ Acyl Chloride Formation via Ghosez's Reagent

• Preparation: Dissolve the hindered picolinic acid (1.0 eq) in anhydrous DCM under an Argon atmosphere. Cool to 0°C.

• Activation: Add Ghosez's reagent (1.2 eq) dropwise.

• Validation: Remove the ice bath and stir at room temperature for 2 hours. Visual cue: The reaction mixture will transition from a suspension to a clear solution as the acyl chloride forms. TLC (quenched with MeOH) should show complete conversion to the methyl ester 2.

• Coupling: In a separate flask, dissolve the hindered amine (1.5 eq) and pyridine (3.0 eq) in DCM. Cool to 0°C.

• Addition: Transfer the acyl chloride solution dropwise into the amine solution. Stir for 4 hours, warming to room temperature.

Section 3: Esterification Challenges

Q4: How can I synthesize esters from this hindered acid? A4: Standard Fischer esterification will fail due to steric blocking. Use the Steglich esterification conditions (DIC or DCC with catalytic DMAP) 4. While EDC/HOBt fails for amides, DIC/DMAP works for esters because DMAP is a highly potent, unhindered nucleophile. It attacks the stalled O-acylisourea to form an acylpyridinium intermediate, which is significantly more exposed and reactive toward the incoming alcohol 4.

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]

Reference Data & Comparative Studies

Validation of HPLC Methods for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic Acid Quantification: A Comparative Guide

Introduction: The Analytical Challenge of Amphoteric APIs

Quantifying 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid presents a unique chromatographic challenge. Structurally, this molecule is a substituted picolinic acid derivative featuring a hydrophobic 3,4-dimethylphenyl group, a basic pyridine nitrogen (pKa ~5.0), and an acidic carboxylic acid moiety (pKa ~2.0-3.0).

Because of these functional groups, the molecule exhibits zwitterionic behavior across typical physiological and chromatographic pH ranges. When analyzed using standard Reversed-Phase Liquid Chromatography (RP-HPLC), zwitterions often suffer from poor retention (eluting near the void volume) and severe peak tailing due to secondary electrostatic interactions between the basic pyridine nitrogen and residual silanol groups on the silica support[1].

This guide objectively compares the performance of traditional C18 columns against Biphenyl and Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC) columns. Furthermore, it provides a self-validating experimental protocol grounded in the updated ICH Q2(R2) guidelines[2].

Column Chemistry Comparison & Retention Mechanisms

To develop a robust, ICH-compliant method, the causality behind column selection must be understood.

Standard C18 (Reversed-Phase)

• Mechanism: Hydrophobic partitioning.

• Performance: Suboptimal. At a mid-range pH, the molecule is highly polar (zwitterionic), leading to minimal hydrophobic retention. Lowering the pH (e.g., pH 2.0 with Trifluoroacetic acid) neutralizes the carboxylic acid but fully ionizes the pyridine ring, leading to poor peak symmetry and potential ion-exclusion effects.

Biphenyl Columns

• Mechanism: Hydrophobic partitioning combined with π-π interactions.

• Performance: Moderate to Good. The biphenyl stationary phase provides orthogonal selectivity by engaging in π-π electron donor-acceptor interactions with both the pyridine ring and the dimethylphenyl group. This enhances retention compared to C18 but still struggles with the highly polar carboxylic moiety.

ZIC-HILIC (Zwitterionic Mixed-Mode)

• Mechanism: Polar partitioning and weak electrostatic interactions.

• Performance: Superior. In HILIC mode, a water-enriched layer forms on the surface of the sulfoalkylbetaine stationary phase[3]. The zwitterionic analyte partitions into this aqueous layer. Concurrently, the stationary phase's balanced positive (quaternary ammonium) and negative (sulfonic acid) charges provide weak, reversible electrostatic interactions that perfectly accommodate the analyte's amphoteric nature without causing irreversible adsorption[4].

Caption: Decision tree illustrating the causality between column chemistry and zwitterion retention.

Quantitative Data Comparison

Table 1: Comparative performance metrics for 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid (Concentration: 50 µg/mL).

Parameter	Standard C18 (150 x 4.6 mm, 5µm)	Biphenyl (150 x 4.6 mm, 2.7µm)	ZIC-HILIC (150 x 4.6 mm, 3.5µm)
Mobile Phase	0.1% TFA in H2O : ACN (80:20)	10mM NH4FA pH 3.0 : MeOH (60:40)	ACN : 20mM NH4FA pH 3.0 (85:15)
Retention Time (tR)	1.8 min (near void)	4.5 min	7.2 min
Tailing Factor (Tf)	2.1 (Severe tailing)	1.4 (Acceptable)	1.05 (Excellent symmetry)
Theoretical Plates (N)	< 2,000	~ 8,500	> 15,000
Resolution (Rs) from Impurities	Co-elution common	Rs > 1.5	Rs > 2.5

ICH Q2(R2) Validation Framework

The updated ICH Q2(R2) guideline (effective June 2024) mandates a lifecycle approach to analytical procedure validation[2]. For a complex zwitterion, demonstrating that the method is "fit for purpose" requires evaluating the Total Analytical Error (TAE) and ensuring the reportable range is statistically justified[5].

Caption: ICH Q2(R2) Validation Workflow emphasizing a risk-based lifecycle approach.

Experimental Protocol: ZIC-HILIC Method Validation

This self-validating protocol establishes the quantification of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid using a ZIC-HILIC approach, ensuring compliance with ICH Q2(R2) standards[6].

Phase 1: System Suitability Testing (SST)

Causality: In HILIC, the aqueous layer takes time to equilibrate. SST ensures the stationary phase is fully hydrated and the ionic interactions are stabilized[7].

• Column: ZIC-HILIC (150 mm × 4.6 mm, 3.5 µm).

• Mobile Phase: Acetonitrile : 20 mM Ammonium Formate (pH 3.0)[85:15, v/v]. Note: Buffer salt is critical in HILIC to shield electrostatic repulsion/attraction and control the zwitterion's ionization state[7].

• Flow Rate: 0.8 mL/min.

• Detection: UV at 260 nm (or LC-MS/MS in ESI+ mode).

• Equilibration: Flush with 50 column volumes of mobile phase prior to the first injection.

• Acceptance Criteria: Tailing factor ≤ 1.5; %RSD of peak area for 6 replicate injections ≤ 2.0%.

Phase 2: Specificity & Forced Degradation

Causality: To prove the detector signal is exclusively from the target analyte, the sample is subjected to stress to generate potential interferents[2].

• Prepare 1 mg/mL of the analyte.

• Subject aliquots to:

  • Acid/Base Hydrolysis: 0.1M HCl and 0.1M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H2O2 at room temperature for 2 hours.

  • Photolysis: UV light exposure (ICH Q1B compliant).

• Neutralize and dilute to working concentration (50 µg/mL).

• Acceptance Criteria: Peak purity angle < Peak purity threshold (using PDA detector); resolution between the main peak and the closest degradation product > 1.5.

Phase 3: Linearity, Range, and Sensitivity (LOD/LOQ)

Causality: Validates the calibration model across the intended reportable range[6].

• Prepare a stock solution of 1.0 mg/mL in Mobile Phase.

• Dilute to create 7 calibration levels: 1, 5, 10, 25, 50, 75, and 100 µg/mL.

• Inject each level in triplicate.

• Calculate LOD and LOQ based on the standard deviation of the response ( σ ) and the slope ( S ): LOD=3.3(σ/S) and LOQ=10(σ/S) [2].

• Acceptance Criteria: Correlation coefficient ( R2 ) ≥ 0.999. Residuals must be randomly distributed and ≤ 5%.

Phase 4: Accuracy and Precision

Causality: Demonstrates that the method is both true (unbiased) and repeatable under normal operating conditions[5].

• Repeatability (Intra-day): Inject 6 preparations of the analyte at 100% test concentration (50 µg/mL). Calculate %RSD.

• Intermediate Precision (Inter-day): A second analyst on a different day, using a different HPLC system, repeats the repeatability protocol.

• Accuracy (Recovery): Spike known amounts of the standard into a synthetic matrix at 50%, 100%, and 150% of the target concentration. Prepare in triplicate.

• Acceptance Criteria: %RSD ≤ 2.0% for precision. Mean recovery for accuracy must be between 98.0% and 102.0%.

Phase 5: Robustness

Causality: Evaluates the method's reliability against deliberate, minor variations in method parameters, a key addition emphasized in Q2(R2)[8].

• Vary Mobile Phase pH: 2.8 and 3.2.

• Vary Buffer Concentration: 18 mM and 22 mM.

• Vary Column Temperature: 25°C and 35°C.

• Acceptance Criteria: System suitability parameters (Tf, N, Rs) must remain within acceptable limits across all variations.

Conclusion

For the quantification of amphoteric molecules like 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, traditional C18 methods are fundamentally limited by the analyte's zwitterionic nature. The Biphenyl column offers a viable alternative through π-π interactions, but the ZIC-HILIC platform provides the most scientifically sound approach. By leveraging polar partitioning and weak electrostatic interactions, the HILIC method delivers superior retention, peak symmetry, and resolution. When validated strictly according to ICH Q2(R2) guidelines, this method forms a self-validating, robust system suitable for rigorous pharmaceutical quality control.

References

• ICH Q2(R2) Validation of Analytical Procedures - Step 5. International Council for Harmonisation (ICH).[Link]

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline. European Medicines Agency (EMA).[Link]

• Validation of analytical procedures – ICH Q2(R2). European Pharmaceutical Review.[Link]

• Zwitterionic Hydrophilic Interaction Liquid Chromatography Provide High Resolution Separation. Analytical Chemistry, ACS Publications.[Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. NIH / PubMed Central.[Link]

• Prospective ICH Q2(R2)-aligned total-error validation of label-free untargeted proteomics. bioRxiv.[Link]

• Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength. Chromatography Today.[Link]

• Advances in the understanding of stationary phases for HILIC. LCGC International.[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. biorxiv.org [biorxiv.org]
• 6. database.ich.org [database.ich.org]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

benchmarking binding affinity of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid

Benchmarking the Binding Affinity of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid: A Comparative Guide for Fragment-Based Drug Discovery

Executive Summary & Context

3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid (Molecular Weight: 227.26 Da) is a representative low-molecular-weight compound sourced from the Diamond-SGC-iNEXT (DSI) Poised Library[1]. Designed specifically for Fragment-Based Drug Discovery (FBDD), this library has been instrumental in global screening campaigns, including the COVID19-NMR consortium's efforts to identify novel binders against SARS-CoV-2 targets such as the Main Protease (Mpro) and viral RNA stem-loops[2][3].

Unlike traditional high-affinity inhibitors (which exhibit nanomolar KD​ values), fragments typically demonstrate weak, transient binding in the high micromolar to millimolar range ( 100μM−5mM ). Consequently, standard biochemical assays (e.g., FRET or fluorescence polarization) frequently fail due to high background noise or compound aggregation at the required elevated concentrations. This guide objectively compares the biophysical alternatives for benchmarking the binding affinity of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, providing causality-driven experimental protocols to ensure rigorous validation.

Comparative Analysis of Affinity Benchmarking Technologies

To accurately benchmark the KD​ of this specific fragment, researchers must select techniques that are highly sensitive to transient interactions while managing the low signal-to-noise ratio inherent to small molecules.

Benchmarking Technique	Primary Output	Sensitivity to Low Affinity ( KD​>100μM )	Target Protein Consumption	Key Advantage for 227 Da Fragments
STD-NMR	KD​ , Binding Epitope	Excellent (Ideal for 10−3 to 10−5 M)	Low (~10 μM per sample)	Detects ligand in vast excess; avoids protein aggregation issues.
SPR (Surface Plasmon Resonance)	Kinetics ( kon​ , koff​ ), KD​	Moderate (Requires high density)	Very Low (Immobilized)	Real-time kinetic validation; orthogonal to NMR.
ITC (Isothermal Titration Calorimetry)	Thermodynamics ( ΔH , ΔS , KD​ )	Poor to Moderate	Very High (>50 μM per run)	Provides the complete thermodynamic driving force of binding.

Experimental Protocols (Self-Validating Systems)

Methodology 1: STD-NMR Affinity Titration (The Primary Standard)

Causality & Rationale: Saturation Transfer Difference NMR (STD-NMR) is the gold standard for benchmarking DSI-poised fragments[2]. Because 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid has a low affinity, it rapidly exchanges between the target-bound and free states. By maintaining a vast ligand excess (e.g., 100-fold), STD-NMR exploits this rapid exchange. We selectively irradiate the protein; the magnetization transfers to the bound fragment via spin diffusion, which then dissociates, carrying the amplified "saturation" signal into the bulk solution for detection.

Self-Validating Protocol:

• Sample Preparation: Prepare a 10 μM target protein solution (e.g., SARS-CoV-2 Mpro) in deuterated buffer (50 mM potassium phosphate pH 7.4, 100 mM NaCl, 100% D2​O ) to eliminate the massive H2​O solvent signal that would otherwise obscure the fragment's aromatic protons.

• Ligand Titration Matrix: Prepare samples with increasing concentrations of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid (0.2 mM to 5.0 mM) while keeping the protein concentration constant.

• Irradiation Setup (Control Mechanism):

  • On-Resonance: Apply a selective RF pulse at -1.0 ppm (targeting the protein's aliphatic methyl groups, where no ligand protons resonate).

  • Off-Resonance (Internal Control): Apply a pulse at 30 ppm (where neither protein nor ligand resonates). This ensures that any observed signal difference is strictly due to protein-ligand magnetization transfer, not direct ligand excitation.

• Data Acquisition & Subtraction: Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting STD spectrum will only show the peaks of the fragment that interacted with the protein.

• KD​ Derivation: Plot the amplified STD amplification factor ( ASTD​ ) against the total ligand concentration. Fit the data to a Langmuir binding isotherm to extract the dissociation constant ( KD​ ).

Methodology 2: Surface Plasmon Resonance (Orthogonal Validation)

Causality & Rationale: While NMR provides atomic-level binding evidence, SPR provides orthogonal kinetic validation. The core challenge with 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid is its low mass (227 Da). When it binds to a large target (e.g., Mpro at ~34 kDa), the change in refractive index is minuscule. Therefore, we must immobilize the protein at an exceptionally high density to amplify the theoretical maximum response ( Rmax​ ).

Self-Validating Protocol:

• High-Density Immobilization: Use a CM5 sensor chip. Activate with EDC/NHS and inject the target protein at a high concentration (e.g., 50 μg/mL in Acetate pH 4.5) to achieve an immobilization level of >5,000 Response Units (RU).

• Reference Channel Subtraction: Leave Flow Cell 1 (Fc1) blank (activated and deactivated without protein). Subtracting Fc1 from the active flow cell (Fc2) is mandatory to eliminate bulk refractive index changes caused by the fragment's high concentration.

• Rigorous Solvent Correction: Because the fragment is dissolved in DMSO, and DMSO drastically affects the refractive index, prepare a 7-point DMSO calibration curve (ranging from 4.5% to 5.5% DMSO in running buffer). Run this before and after the fragment titration to correct for bulk solvent mismatch.

• Multi-Cycle Kinetics: Inject 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid in a 2-fold dilution series (from 2 mM down to 31.2 μM ). Use a fast flow rate (50 μL/min ) to minimize mass transport limitations. Fit the steady-state affinity responses to a 1:1 binding model to derive KD​ .

Visualizing the Workflows

Fragment-Based Drug Discovery (FBDD) benchmarking workflow for low-affinity ligands.

STD-NMR magnetization transfer pathway from protein receptor to the free fragment in solution.

Sources

• 1. Enamine supplies DSI poised fragment and analogue libraries to Diamond Light Source XChem facility and SGC Oxford screening efforts | Structural Genomics Consortium [thesgc.org]
• 2. Rapid assessment of ligand binding to the SARS-CoV-2 main protease by saturation transfer difference NMR spectroscopy | bioRxiv [biorxiv.org]
• 3. NMR 1 H, 19 F-based screening of the four stem-looped structure 5_SL1–SL4 located in the 5′-untranslated region of SARS-CoV 2 RNA - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00322A [pubs.rsc.org]

A Comparative Guide to the Spectroscopic Validation of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic Acid Purity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unequivocal confirmation of a molecule's identity and purity is a cornerstone of scientific rigor and regulatory compliance. For novel compounds such as 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, a substituted pyridine derivative with potential applications in medicinal chemistry, a multi-faceted spectroscopic approach is not merely a procedural step but a critical validation of its chemical integrity. This guide provides an in-depth comparison of key spectroscopic techniques for the purity assessment of this target molecule, supported by detailed experimental protocols and data interpretation.

The structure of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, a hybrid of a substituted phenyl ring and a pyridine-2-carboxylic acid moiety, presents distinct spectroscopic signatures that can be leveraged for its comprehensive characterization. The presence of aromatic protons in different chemical environments, a carboxylic acid group, and methyl substituents allows for a thorough analysis using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS).

This guide will navigate the expected spectral characteristics of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, outline standardized protocols for data acquisition, and discuss the interpretation of the resulting spectra to identify the main compound and potential process-related impurities.

Overall Spectroscopic Validation Workflow

A systematic approach to the spectroscopic validation of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid ensures a comprehensive purity profile. The workflow begins with the acquisition of data from orthogonal techniques, followed by detailed spectral interpretation and comparison against established reference data or theoretical values.

Caption: Workflow for the spectroscopic validation of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid.

Expected Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid, both ¹H and ¹³C NMR will provide a detailed map of the carbon-hydrogen framework.

Table 1: Expected ¹H and ¹³C NMR Chemical Shifts

Assignment	Expected ¹H Chemical Shift (δ, ppm)	Expected ¹³C Chemical Shift (δ, ppm)
Carboxylic Acid (-COOH)	12.0 - 13.0 (broad s)	165.0 - 170.0
Pyridine H-4	~8.6	~148.0
Pyridine H-5	~7.8	~125.0
Pyridine H-6	~8.2	~138.0
Phenyl H-2'	~7.4	~130.0
Phenyl H-5'	~7.3	~131.0
Phenyl H-6'	~7.2	~128.0
Phenyl C-1'	-	~138.0
Phenyl C-2'	-	~129.0
Phenyl C-3'	-	~137.0
Phenyl C-4'	-	~139.0
Phenyl C-5'	-	~130.0
Phenyl C-6'	-	~127.0
Methyl (-CH₃)	~2.3 (s, 6H)	~19.0 - 20.0
Pyridine C-2	-	~150.0
Pyridine C-3	-	~135.0

Note: Chemical shifts are estimations and can be influenced by solvent and concentration.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides valuable information about the functional groups present in a molecule. The spectrum of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid is expected to be characterized by the vibrations of the carboxylic acid and the aromatic rings.

Table 2: Expected FT-IR Absorption Frequencies

Functional Group	Vibrational Mode	Expected Frequency Range (cm⁻¹)
Carboxylic Acid	O-H Stretch (broad)	2500 - 3300
C=O Stretch	1700 - 1730
C-O Stretch	1210 - 1320
Aromatic Rings	C-H Stretch	3000 - 3100
C=C Stretch	1400 - 1600
Methyl Groups	C-H Stretch	2850 - 2960

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can aid in structural confirmation. For 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid (C₁₄H₁₃NO₂), the expected exact mass is 227.0946 g/mol .

Table 3: Expected Mass Spectrometry Data

Ion	m/z (expected)	Notes
[M+H]⁺	228.1024	Molecular ion peak in positive ion mode
[M-H]⁻	226.0868	Molecular ion peak in negative ion mode
[M-COOH]⁺	182.1075	Loss of the carboxylic acid group

Experimental Protocols

To ensure data of the highest quality and reproducibility, standardized experimental protocols are essential.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean 5 mm NMR tube.

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

• Data Processing: Process the spectra using appropriate software. Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

FT-IR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is recommended for its simplicity and minimal sample preparation. Place a small amount of the solid directly onto the ATR crystal.

• Data Acquisition: Collect the spectrum in the mid-IR range (4000-400 cm⁻¹). Acquire a background spectrum prior to the sample measurement.

• Data Processing: Perform baseline correction and peak picking using the instrument's software.

Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Data Acquisition: Infuse the sample solution into an electrospray ionization (ESI) source coupled to a high-resolution mass spectrometer (e.g., TOF or Orbitrap). Acquire spectra in both positive and negative ion modes.

• Data Analysis: Determine the accurate mass of the molecular ion and compare it with the theoretical mass. Analyze the fragmentation pattern if MS/MS data is acquired.

Data Interpretation and Purity Assessment

A meticulous comparison of the acquired experimental data with the expected values is the cornerstone of purity validation.

Structural Confirmation

The primary goal is to confirm that the major signals in the spectra correspond to the structure of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid.

Caption: Key structural features and their expected spectroscopic signatures.

Identification of Potential Impurities

The synthesis of 3-aryl-pyridine-2-carboxylic acids can proceed through various routes, with palladium-catalyzed cross-coupling reactions being a common method. These synthetic pathways can introduce specific impurities.

Potential Synthesis-Related Impurities:

• Starting Materials: Unreacted 3-halopyridine-2-carboxylic acid or (3,4-dimethylphenyl)boronic acid (in the case of a Suzuki coupling).

• Homocoupling Products: Biphenyl derivatives from the coupling of two dimethylphenyl boronic acid molecules.

• Solvent and Reagent Residues: Residual solvents used in the reaction and purification steps, as well as any catalysts or reagents.

• Decarboxylation Product: 3-(3,4-Dimethylphenyl)pyridine, which could form under harsh reaction conditions.

The presence of these impurities can be detected by extra peaks in the NMR spectra, additional absorption bands in the IR spectrum, and unexpected ions in the mass spectrum.

Caption: Potential sources of impurities in the synthesis of the target molecule.

Quantitative Purity Assessment

Quantitative ¹H NMR (qNMR) can be employed for a precise determination of purity. This involves integrating the signals of the target compound against a certified internal standard of known concentration.

Table 4: Comparison of Experimental vs. Expected Data for Purity Assessment

Technique	Experimental Data	Expected/Reference Data	Purity Indication
¹H NMR	Chemical shifts, coupling constants, and integration of all signals.	Match with expected values. Integration should be consistent with the number of protons.	Presence of minor peaks indicates impurities. qNMR provides a percentage purity.
¹³C NMR	Number and chemical shifts of all carbon signals.	Match with the expected number of signals and their chemical shifts.	Additional peaks suggest the presence of impurities.
FT-IR	Presence and position of characteristic absorption bands.	Match with expected functional group frequencies.	Absence of expected bands or presence of unexpected bands may indicate impurities or a different compound.
MS	Accurate mass of the molecular ion.	Match with the calculated exact mass.	Presence of other ions with significant intensity could indicate impurities.

Conclusion

The spectroscopic validation of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid is a comprehensive process that relies on the synergistic use of NMR, FT-IR, and Mass Spectrometry. By comparing the experimentally acquired data with a well-established set of expected values derived from analogous structures, researchers can confidently confirm the identity and assess the purity of this novel compound. A thorough understanding of the potential synthetic by-products is also crucial for a complete purity profile. This rigorous analytical approach is indispensable for advancing the development of new chemical entities in a scientifically sound and regulated environment.

References

• Chemistry LibreTexts (2025). Spectroscopy of Carboxylic Acids and Nitriles. [Link][1]

• Spectroscopy Online (2018). The C=O Bond, Part III: Carboxylic Acids. [Link][2]

• MDPI (2022). Synthesis and Structural Characterization of Pyridine-2,6-dicarboxamide and Furan-2,5-dicarboxamide Derivatives. [Link][3]

• Oregon State University (2020). Spectroscopy of Carboxylic Acid Derivatives. [Link]

• ACS Publications (2017). Synthesis of 3-Substituted 2-Arylpyridines via Cu/Pd-Catalyzed Decarboxylative Cross-Coupling of Picolinic Acids with (Hetero)Aryl Halides. [Link][4]

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• 1. PYRIDINE-2-CARBOXAMIDE(1452-77-3) 1H NMR spectrum [chemicalbook.com]
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Validating the Biological Efficacy of 3-(3,4-Dimethylphenyl)pyridine-2-carboxylic Acid in Cell Lines: A Comparative Guide

For researchers in oncology drug discovery, the journey from a newly synthesized compound to a validated lead candidate is both exhilarating and fraught with challenges. The pyridine-2-carboxylic acid scaffold is a well-established pharmacophore, known to be a versatile backbone for a variety of therapeutic agents, including those with potent anticancer properties.[1][2][3] This guide is designed for researchers who have developed a novel derivative, which we will refer to as Compound X (3-(3,4-Dimethylphenyl)pyridine-2-carboxylic acid) , and are now at the critical stage of validating its biological efficacy in cell lines.

This guide will provide a strategic and comparative framework for evaluating Compound X. We will not only outline the necessary experiments but also provide the scientific rationale behind each step. To ground our investigation in the context of known agents, we will compare the potential performance of Compound X against two well-characterized pyridine-2-carboxylic acid derivatives:

• Ro 41-4439 : A phenyl-pyridine-2-carboxylic acid derivative identified as a cell cycle inhibitor that induces mitotic arrest and subsequent apoptosis, showing selectivity for cancer cells.[4][5]

• Compound 14 : A potent dual inhibitor of Murine Double Minute 2 (MDM2) and X-linked Inhibitor of Apoptosis Protein (XIAP), demonstrating significant antiproliferative activity in leukemia cell lines.[6][7]

By the end of this guide, you will have a comprehensive roadmap for characterizing the in vitro efficacy of Compound X, understanding its potential mechanism of action, and positioning it relative to established compounds in the field.

The Strategic Workflow: From Broad Screening to Mechanistic Insights

A logical and phased approach is crucial to efficiently allocate resources and build a compelling data package for your novel compound. Our proposed workflow is designed to first establish the cytotoxic potential of Compound X across a diverse range of cancer cell lines and then to systematically narrow down its potential mechanism of action.

Sources

• 1. dovepress.com [dovepress.com]
• 2. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of phenyl-pyridine-2-carboxylic acid derivatives as novel cell cycle inhibitors with increased selectivity for cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of N-(3,4-Dimethylphenyl)-4-(4-isobutyrylphenyl)-2,3,3a,4,5,9b-hexahydrofuro[3,2-c]quinoline-8-sulfonamide as a Potent Dual MDM2/XIAP Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]